Cas no 2138144-21-3 (4-(1-methyl-1H-pyrazol-3-yl)benzene-1,3-diol)

• Product Name: 4-(1-methyl-1H-pyrazol-3-yl)benzene-1,3-diol
• CAS No: 2138144-21-3
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• CID: 6395829
• PubChem ID: 165451561
• Update Time: 2025-06-30

4-(1-methyl-1H-pyrazol-3-yl)benzene-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 2138144-21-3
• 4-(1-methyl-1H-pyrazol-3-yl)benzene-1,3-diol
• EN300-739107

• Inchi： 1S/C10H10N2O2/c1-12-5-4-9(11-12)8-3-2-7(13)6-10(8)14/h2-6,13-14H,1H3
• InChI Key： YWLCISHWFXFYLE-UHFFFAOYSA-N
• SMILES： OC1C=C(C=CC=1C1C=CN(C)N=1)O

Computed Properties

• Exact Mass: 190.074227566g/mol
• Monoisotopic Mass: 190.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 58.3Ų

Additional information on 4-(1-methyl-1H-pyrazol-3-yl)benzene-1,3-diol

Introduction to 4-(1-methyl-1H-pyrazol-3-yl)benzene-1,3-diol (CAS No. 2138144-21-3)

4-(1-methyl-1H-pyrazol-3-yl)benzene-1,3-diol, identified by the Chemical Abstracts Service Number (CAS No.) 2138144-21-3, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic aromatic derivative has garnered attention due to its unique structural features and potential applications in medicinal chemistry. The compound consists of a benzene ring substituted with a 1-methyl-1H-pyrazol-3-yl moiety and is functionalized with two hydroxyl groups at the 1 and 3 positions, making it a versatile scaffold for further chemical modifications.

The structural motif of 4-(1-methyl-1H-pyrazol-3-yl)benzene-1,3-diol combines the stability of the benzene ring with the bioactivity-inheriting properties of the pyrazole scaffold. Pyrazoles are well-known for their role as pharmacophores in various therapeutic agents, exhibiting activities ranging from antiviral to anti-inflammatory effects. The introduction of a methyl group at the 1-position of the pyrazole ring enhances its metabolic stability and binding affinity to biological targets, making it an attractive component in drug design.

In recent years, there has been a surge in research focusing on developing novel derivatives of 4-(1-methyl-1H-pyrazol-3-yl)benzene-1,3-diol for their potential therapeutic applications. One notable area of investigation has been its role as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. By modifying the hydroxyl groups or introducing additional functional groups, researchers have been able to generate compounds with enhanced kinase inhibition properties.

A particularly intriguing aspect of 4-(1-methyl-1H-pyrazol-3-yl)benzene-1,3-diol is its ability to serve as a chiral center when incorporated into more complex molecules. The presence of the pyrazole ring introduces stereogenicity, which can be exploited to design enantiomerically pure compounds with improved pharmacokinetic profiles. This has led to several studies exploring its use in asymmetric synthesis and catalysis.

Moreover, the hydroxyl groups in 4-(1-methyl-1H-pyrazol-3-yl)benzene-1,3-diol provide opportunities for further derivatization through etherification, esterification, or glycosylation reactions. These modifications can enhance solubility, improve bioavailability, or introduce specific interactions with biological targets. For instance, recent studies have shown that glycosylated derivatives of this compound exhibit promising antimicrobial properties.

The synthesis of 4-(1-methyl-1H-pyrazol-3-yl)benzene-1,3-diol typically involves multi-step organic reactions starting from commercially available precursors such as benzaldehyde and methylhydrazine derivatives. The key steps include condensation reactions to form the pyrazole ring followed by selective functionalization at the aromatic core. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have also been employed to introduce additional substituents with high precision.

In terms of biological activity, preliminary studies on 4-(1-methyl-1H-pyrazol-3-yl)benzene-1,3-diol have revealed interesting interactions with various biological targets. For example, it has been shown to inhibit the activity of certain tyrosine kinases by competing with adenosine triphosphate (ATP) binding. Additionally, its derivatives have demonstrated antioxidant properties by scavenging reactive oxygen species (ROS). These findings underscore its potential as a lead compound in drug discovery efforts targeting chronic diseases.

The pharmaceutical industry has taken note of these promising properties and is actively exploring 4-(1-methyl-1H-pyrazol-3-yl)benzene-1,3-diol as a building block for novel therapeutics. Several companies have initiated clinical trials with derivatives that show efficacy in preclinical models of cancer and inflammatory disorders. The compound's ability to modulate multiple signaling pathways makes it an attractive candidate for combination therapies.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding mode of 4-(1-methyl-1H-pyrazol-3-yl)benzene-1,3-diol to its target proteins. These studies have helped identify key interactions between the compound and residues in the active site of enzymes such as kinases and proteases. By optimizing these interactions through structure-based drug design (SBDD), researchers aim to enhance potency and selectivity.

The environmental impact of synthesizing and using 4-(1-methyl-1H-pyrazol-3-yb ene-benzenedi ol) is also an important consideration. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. Catalytic methods that employ recyclable catalysts or solvent-free conditions are being explored to make the process more sustainable.

In conclusion,4-(l-methyl-lH-p yrazol -31v]b enz ene-l ,z -di ol (CAS No . 2138144 -21 - 31 is a multifaceted compound with significant potential in pharmaceutical research . Its unique structural features , combined with its bioactivity , make it an invaluable scaffold for drug discovery . As research continues , we can expect further breakthroughs in understanding its therapeutic applications and developing novel derivatives that address unmet medical needs . p >